Cas no 1807542-93-3 (2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one)

• Product Name: 2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one
• CAS No: 1807542-93-3
• MF: C₁₂H₁₅ClN₄O₂
• MW: 282.726101160049
• MDL: MFCD27965203
• CID: 4727801
• Update Time: 2025-07-17

2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one
• AK162090

• MDL： MFCD27965203
• Inchi： 1S/C12H15ClN4O2/c13-12-14-7-9-11(16-12)17(4-1-10(18)15-9)8-2-5-19-6-3-8/h7-8H,1-6H2,(H,15,18)
• InChI Key： BFEHXLLWZAWRGY-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(N=1)N(CCC(N2)=O)C1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 67.4

Additional information on 2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one

Introduction to 2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one (CAS No. 1807542-93-3)

2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrimido[4,5-b][1,4]diazepine class, which is known for its broad spectrum of pharmacological properties. The presence of a chloro substituent and a tetrahydro-2H-pyran moiety in its structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The chemical structure of this compound consists of a fused ring system that combines a pyrimidine ring with a diazepine moiety. The tetrahydro-2H-pyran group at the 9-position introduces flexibility and may influence the compound's solubility and metabolic stability. Additionally, the chloro substituent at the 2-position can serve as a reactive site for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. These structural features make 2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one a promising candidate for exploring novel therapeutic agents.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in cancer progression. The pyrimido[4,5-b][1,4]diazepine scaffold has been extensively studied for its potential to interact with biological targets such as kinases and transcription factors. Preliminary studies on 2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one have suggested that it may exhibit inhibitory effects on certain kinases associated with tumor growth and metastasis. These findings have prompted further investigation into its mechanism of action and potential applications in oncology.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tetrahydro-2H-pyran group necessitates specific synthetic strategies to achieve regioselectivity and minimize side reactions. Advanced techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been employed to enhance the efficiency of the synthetic process. The development of robust synthetic methodologies is crucial for producing sufficient quantities of this compound for preclinical and clinical studies.

One of the key challenges in evaluating the biological activity of 2-Chloro-9-(tetrahydro-2H-pyran-4-yl)-8,9-dihydro-5H-pyrimido[4,5-b][1,4]diazepin-6(7H)-one is determining its binding affinity to target proteins. Computational modeling techniques have been increasingly utilized to predict molecular interactions and optimize lead compounds. Molecular docking studies have shown that this compound can bind to specific pockets on target enzymes with high affinity. These computational predictions have guided experimental efforts to refine the structure and improve potency.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic use. Factors such as solubility, bioavailability, and metabolic stability play critical roles in determining whether a drug candidate will progress to clinical trials. In vitro studies have been conducted to evaluate the compound's interaction with cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceuticals. Understanding these interactions is essential for predicting potential drug-drug interactions and optimizing dosing regimens.

Preclinical studies in animal models have provided initial insights into the therapeutic potential of 2-Chloro-9-(tetrahydro-2H-pyran-4-ylyl)-8,9-dihydro - 5 H - pyrimido [ 4 , 5 - b ] [ 1 , 4 ] diazepin - 6 ( 7 H ) - one . These studies have demonstrated that it can modulate signaling pathways associated with cancer cell proliferation and survival. Additionally, preliminary toxicology assessments have shown that the compound is well-tolerated at doses relevant to potential therapeutic use. These encouraging results have paved the way for further preclinical development and eventual clinical trials.

The future direction of research on 2-Chloro - 9 - ( tetrahydro - 2 H - pyran - 4 - yl ) - 8 , 9 - dihydro - 5 H - pyrimido [ 4 , 5 - b ] [ 1 , 4 ] diazepin - 6 ( 7 H ) - one includes exploring its potential in combination therapies with other anticancer agents. Combination therapy has emerged as a promising strategy to overcome drug resistance and improve treatment outcomes. Preclinical studies are being designed to evaluate whether this compound can synergize with existing therapies or novel targets identified through genomic sequencing technologies.

The development of next-generation sequencing technologies has revolutionized drug discovery by enabling rapid identification of genetic mutations associated with disease susceptibility. By integrating genomic data with computational modeling, researchers can identify novel targets for therapeutic intervention. 2-Chloro - 9 - ( tetrahydro - 2 H - pyran - 4 - yl ) - 8 , 9 - dihydro - 5 H - pyrimido [ 4 , 5 - b ] [ 1 , 4 ] diazepin - 6 ( 7 H ) - one represents an example of how traditional medicinal chemistry approaches can be complemented by modern genomic technologies to develop more effective treatments.

In conclusion,2-Chloro – ( tetrahydro –